Cas no 1240581-48-9 (3-Methyl-1-(naphthalene-2-carbonyl)piperazine)

• Product Name: 3-Methyl-1-(naphthalene-2-carbonyl)piperazine
• CAS No: 1240581-48-9
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• MDL: MFCD16811461
• CID: 4690541
• Update Time: 2025-11-07

3-Methyl-1-(naphthalene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(naphthalene-2-carbonyl)piperazine
• 3-Methyl-1-(2-naphthoyl)piperazine
• CC1CN(CCN1)C(=O)C1=CC2=C(C=CC=C2)C=C1

• MDL： MFCD16811461
• Inchi： 1S/C16H18N2O/c1-12-11-18(9-8-17-12)16(19)15-7-6-13-4-2-3-5-14(13)10-15/h2-7,10,12,17H,8-9,11H2,1H3
• InChI Key： GDBYULGHIAWZIX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)N1CCNC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 331
• Topological Polar Surface Area: 32.299

Additional information on 3-Methyl-1-(naphthalene-2-carbonyl)piperazine

3-Methyl-1-(naphthalene-2-carbonyl)piperazine (CAS No. 1240581-48-9): A Comprehensive Overview

3-Methyl-1-(naphthalene-2-carbonyl)piperazine (CAS No. 1240581-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, which combines a piperazine ring with a naphthalene moiety, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for more complex molecules, given its versatile reactivity and stability under various conditions.

The chemical structure of 3-Methyl-1-(naphthalene-2-carbonyl)piperazine features a methyl group attached to the piperazine ring, enhancing its lipophilicity and potential bioavailability. The naphthalene-2-carbonyl group contributes to its aromatic character, making it a candidate for studies involving fluorescence or photochemical applications. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be used to train machine learning models for predicting biological activity.

One of the most frequently searched questions about 3-Methyl-1-(naphthalene-2-carbonyl)piperazine relates to its synthesis methods. The compound is typically prepared through acylation reactions involving naphthalene-2-carbonyl chloride and 3-methylpiperazine, followed by purification via column chromatography. Researchers often inquire about optimized reaction conditions, such as temperature, solvent choice, and catalyst use, to improve yield and purity. These details are critical for laboratories focusing on high-throughput screening or medicinal chemistry projects.

In terms of applications, 3-Methyl-1-(naphthalene-2-carbonyl)piperazine has been investigated for its potential role in central nervous system (CNS) drug development. Its structural similarity to known pharmacophores has led to studies exploring its interactions with neurotransmitter receptors. Additionally, the compound's fluorescence properties make it useful in probe design for biochemical assays. With the growing demand for precision medicine, such compounds are increasingly valuable for targeting specific biological pathways.

The market dynamics for 3-Methyl-1-(naphthalene-2-carbonyl)piperazine reflect its niche but growing demand. Pharmaceutical companies and contract research organizations (CROs) are the primary consumers, often sourcing the compound for custom synthesis projects. Suppliers emphasize high-purity grades (≥98%) to meet the stringent requirements of drug development. Recent advancements in green chemistry have also spurred interest in more sustainable production methods, aligning with global trends toward environmentally friendly practices.

From a safety and handling perspective, 3-Methyl-1-(naphthalene-2-carbonyl)piperazine requires standard laboratory precautions. While not classified as hazardous under most regulatory frameworks, it is recommended to use personal protective equipment (PPE) such as gloves and goggles during handling. Proper storage conditions—typically in a cool, dry place away from light—ensure long-term stability. These precautions are especially relevant given the compound's use in Good Laboratory Practice (GLP) environments.

Looking ahead, the future of 3-Methyl-1-(naphthalene-2-carbonyl)piperazine appears promising, particularly in the context of fragment-based drug design. Its modular structure allows for easy derivatization, enabling researchers to explore new chemical space. As computational chemistry tools become more sophisticated, the demand for such scaffolds is expected to rise. For those seeking custom synthesis or bulk quantities, partnering with reputable suppliers who offer analytical data (e.g., NMR, HPLC) is essential to ensure quality and reproducibility.